Saxitoxin diacetate
Saxitoxin diacetate
Saxitoxin acetate is an acetate salt that is the diacetate of the toxic alkaloid saxitoxin. It contains a saxitoxin.
Brand Name:
Vulcanchem
CAS No.:
220355-66-8
VCID:
VC0026549
InChI:
InChI=1S/C10H17N7O4.2C2H4O2/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;2*1-2(3)4/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H3,(H,3,4)
SMILES:
CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N
Molecular Formula:
C14H25N7O8
Molecular Weight:
419.39 g/mol
Saxitoxin diacetate
CAS No.: 220355-66-8
Cat. No.: VC0026549
Molecular Formula: C14H25N7O8
Molecular Weight: 419.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Saxitoxin acetate is an acetate salt that is the diacetate of the toxic alkaloid saxitoxin. It contains a saxitoxin. |
|---|---|
| CAS No. | 220355-66-8 |
| Molecular Formula | C14H25N7O8 |
| Molecular Weight | 419.39 g/mol |
| IUPAC Name | acetic acid;(2,6-diamino-10,10-dihydroxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methyl carbamate |
| Standard InChI | InChI=1S/C10H17N7O4.2C2H4O2/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;2*1-2(3)4/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H3,(H,3,4) |
| Standard InChI Key | ATZFJZKIYFVCKU-UHFFFAOYSA-N |
| SMILES | CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N |
| Canonical SMILES | CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N |
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